Cas no 2229633-71-8 (2,2-dimethyl-3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol)

• Product Name: 2,2-dimethyl-3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol
• CAS No: 2229633-71-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6123071
• PubChem ID: 165680240
• Update Time: 2025-10-28

2,2-dimethyl-3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol
• 2,2-dimethyl-3-[6-(propan-2-yloxy)pyridin-2-yl]propan-1-ol
• EN300-1772835
• 2229633-71-8

• Inchi： 1S/C13H21NO2/c1-10(2)16-12-7-5-6-11(14-12)8-13(3,4)9-15/h5-7,10,15H,8-9H2,1-4H3
• InChI Key： FWHRGVPKCBKZMP-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC=C(N=1)OC(C)C

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 2,2-dimethyl-3-6-(propan-2-yloxy)pyridin-2-ylpropan-1-ol

Compound CAS No. 2229633-71-8: 2,2-Dimethyl-3-(6-(propan-2-yloxy)pyridin-2-yl)propan-1-ol

The compound CAS No. 2229633-71-8, also known as 2,2-dimethyl-3-(6-(propan-2-yloxy)pyridin-2-yl)propan-1-ol, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring with substituted groups. The molecule's structure is characterized by a pyridine moiety at the core, which is further substituted with a propanol group and a tertiary alcohol group, making it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The substituted pyridine ring in this compound introduces steric and electronic effects that can modulate its bioactivity. For instance, the tertiary alcohol group at the 3-position of the pyridine ring may enhance solubility and improve pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of CAS No. 2229633-71-8 involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have explored various methodologies to optimize the synthesis process, focusing on improving yield and purity. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions between the pyridine fragment and the propanol moiety. These advancements have not only streamlined the synthesis but also opened avenues for large-scale production.

In terms of applications, this compound has shown potential in the development of antimicrobial agents. Studies conducted in vitro have demonstrated its ability to inhibit bacterial growth by disrupting cell membrane integrity. Additionally, its antioxidant properties have been investigated, suggesting its role in preventing oxidative stress-related diseases. These findings underscore the compound's versatility and its potential impact on public health.

From an environmental perspective, the biodegradability of CAS No. 2229633-71-8 has been assessed under controlled conditions. Results indicate that the compound exhibits moderate biodegradation rates, which align with current regulatory standards for eco-friendly chemicals. This attribute is particularly important for industries seeking sustainable alternatives in chemical production.

Looking ahead, ongoing research is focused on exploring the bioavailability and toxicity profiles of this compound. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), are being employed to elucidate its molecular interactions within biological systems. Furthermore, computational modeling approaches are being utilized to predict its pharmacokinetic behavior, paving the way for optimized drug formulations.

In conclusion, CAS No. 2229633-71-8 (2,2-dimethyl-3-(6-(propan-2-yloxy)pyridin-2-yllpropanol) stands as a testament to the innovative advancements in organic chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and eco-friendly materials.